Cas no 83813-70-1 (1H-Indole-3,5-dicarboxylicacid)

1H-Indole-3,5-dicarboxylicacid structure
83813-70-1 structure
Product Name:1H-Indole-3,5-dicarboxylicacid
CAS No:83813-70-1
MF:C10H7NO4
MW:205.166882753372
MDL:MFCD07776738
CID:709341
PubChem ID:12823071
Update Time:2025-04-19

1H-Indole-3,5-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3,5-dicarboxylicacid
    • INDOLE-3,5-DICARBOXYLIC ACID
    • 1-BENZYL-4-CYANO-4-HYDROXYPIPERIDINEHYDROCHLORIDE98
    • AKOS022648137
    • 1H-indole-3,5-dicarboxylic acid
    • INDOLE-3,5-DICARBOXYLICACID
    • DTXSID80510733
    • 83813-70-1
    • MDL: MFCD07776738
    • Inchi: 1S/C10H7NO4/c12-9(13)5-1-2-8-6(3-5)7(4-11-8)10(14)15/h1-4,11H,(H,12,13)(H,14,15)
    • InChI Key: SRIRAOYPLOAVAG-UHFFFAOYSA-N
    • SMILES: OC(C1=CNC2C=CC(C(=O)O)=CC=21)=O

Computed Properties

  • Exact Mass: 205.03750770g/mol
  • Monoisotopic Mass: 205.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 90.4Ų

1H-Indole-3,5-dicarboxylicacid Pricemore >>

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